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Compound of Interest

Compound Name: 1-Tert-butylchrysene

Cat. No.: B15164826

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Tert-butylchrysene was found. The
following protocols and safety information are based on the properties of the parent compound,
chrysene, and the general guidelines for handling polycyclic aromatic hydrocarbons (PAHS). It
is crucial to conduct a thorough risk assessment before handling this compound.

Introduction

1-Tert-butylchrysene is a derivative of chrysene, a polycyclic aromatic hydrocarbon (PAH).
PAHSs are a class of organic compounds that are of interest in various fields of research,
including materials science and drug development, due to their unique photophysical and
chemical properties. However, many PAHs are also known for their potential toxicity and
carcinogenicity. Therefore, strict adherence to safety protocols is paramount when handling 1-
Tert-butylchrysene.

Chemical and Physical Properties

The following table summarizes the computed physical and chemical properties of 1-Tert-
butylchrysene obtained from PubChem.[1] Experimental data is not readily available.
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Property Value Source
Molecular Formula C22H20 PubChem[1]
Molecular Weight 284.4 g/mol PubChem[1]
IUPAC Name 1-tert-butylchrysene PubChem[1]
CAS Number 582300-44-5 PubChem[1]
XLogP3 7.3 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 0 PubChem[1]
Rotatable Bond Count 1 PubChem[1]

Safety and Handling Protocol

Based on the hazardous nature of the parent compound chrysene and the general
classification of PAHs, 1-Tert-butylchrysene should be handled with extreme caution.[2][3]

Personal Protective Equipment (PPE)

o Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
o Lab Coat: A flame-resistant lab coat should be worn at all times.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be used.

Engineering Controls

o Fume Hood: All handling of 1-Tert-butylchrysene, including weighing and solution
preparation, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.
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Ventilation: The laboratory should be well-ventilated.

Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is functioning properly.

Weighing: Weigh the solid compound in the fume hood. Use a disposable weighing boat to
avoid contamination of the balance.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing. Ensure the container is appropriately labeled with the compound name,
concentration, solvent, and hazard symbols.

Spill Management: In case of a spill, immediately alert others in the area. For small spills,
absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed
container for hazardous waste disposal. For larger spills, evacuate the area and contact the
institutional safety office.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water. Decontaminate all surfaces and equipment that came into contact with the
compound.

Storage Protocol

Proper storage is crucial to maintain the integrity of 1-Tert-butylchrysene and to prevent

accidental exposure.

Container: Store in a tightly sealed, clearly labeled container. The label should include the
compound name, CAS number, and hazard warnings.

Location: Store in a cool, dry, and dark place. A designated, locked cabinet for carcinogenic
or highly toxic compounds is recommended.

Incompatibilities: Store away from strong oxidizing agents.

Ventilation: The storage area should be well-ventilated.
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Experimental Workflow

The following diagram illustrates a general workflow for handling and using 1-Tert-
butylchrysene in a research setting.
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Figure 1. General workflow for handling 1-Tert-butylchrysene.
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Signaling Pathway (Hypothetical)

As 1-Tert-butylchrysene is a polycyclic aromatic hydrocarbon, it may interact with cellular
signaling pathways in a manner similar to other PAHs. A common pathway involves the aryl
hydrocarbon receptor (AhR). The following diagram illustrates this hypothetical signaling
pathway.
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Figure 2. Hypothetical AhR signaling pathway for a PAH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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